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Compound of Interest

Compound Name: Fmoc-d-asp(oall)-oh

Cat. No.: B557736

A comprehensive guide for laboratory professionals on the safe handling and disposal of
Fmoc-D-Asp(OAIl)-OH, ensuring a secure research environment and regulatory compliance.

This document provides essential safety and logistical information for the proper disposal of
Fmoc-D-Asp(OAIl)-OH, a key reagent in peptide synthesis. Adherence to these procedures is
critical for minimizing environmental impact and ensuring the personal safety of laboratory
personnel.

Key Chemical and Safety Data

Understanding the properties of Fmoc-D-Asp(OAIl)-OH is the first step toward safe handling
and disposal. The following table summarizes its key characteristics.
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Property Value

CAS Number 177609-12-0[1][2][3]
Molecular Formula C22H21NO6[1][2][3][4]
Molecular Weight 395.41 g/mol [2][4]
Appearance Solid[4]

Storage Temperature 2-8°C

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye

GHS Hazard Statements o ] o
irritation), H335 (May cause respiratory irritation)

[4]

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure all necessary personal protective equipment
(PPE) is worn to prevent exposure.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[1]

¢ Hand Protection: Use chemically resistant gloves (e.g., nitrile).

o Body Protection: A laboratory coat is mandatory to protect against skin contact.

» Respiratory Protection: In case of dust generation, a dust respirator or a self-contained
breathing apparatus should be used.[1]

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation risks.[1]

In Case of Exposure:
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 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical
attention.

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Step-by-Step Disposal Procedure

The proper disposal of Fmoc-D-Asp(OAIl)-OH and its contaminated materials is crucial. Under
no circumstances should this chemical be disposed of down the drain or in regular waste
streams.

o Segregate Waste: Keep Fmoc-D-Asp(OAIl)-OH waste separate from other chemical waste
streams to prevent potentially hazardous reactions.

e Solid Waste Collection:

o Carefully collect unreacted Fmoc-D-Asp(OAIl)-OH powder and any contaminated
disposable items (e.g., weighing paper, pipette tips, gloves) into a designated, chemically
resistant container with a secure lid.

¢ Liquid Waste Collection:

o Solutions containing Fmoc-D-Asp(OAIl)-OH should be collected in a separate, clearly
labeled, and sealed container for liquid chemical waste.

o Depending on the solvent used, this may need to be designated as halogenated or non-
halogenated waste.

o Container Labeling:

o Clearly label the waste container as "Hazardous Waste" and include the full chemical
name: "Fmoc-D-Asp(OAIll)-OH".
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o Indicate the approximate quantity and date of accumulation.

e Temporary Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials, pending pickup by your institution's environmental health and
safety (EHS) department.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's certified
chemical waste disposal program. Ensure compliance with all local, state, and federal
regulations.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Fmoc-D-
Asp(OAII)-OH.
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Start: Identify
Fmoc-D-Asp(OAll)-OH Waste

Wear Appropriate
Personal Protective Equipment (PPE)

Store in Secure,
Designated Area

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of Fmoc-
D-Asp(OAIl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

